o-Benzoquinone, 4,6-di-tert-butyl-3-nitro-

• CAS No.: 24457-00-9
• Molecular Formula: C14H19NO4
• Molecular Weight: 265.30 g/mol
• IUPAC Name: 4,6-ditert-butyl-3-nitrocyclohexa-3,5-diene-1,2-dione
• InChI: InChI=1S/C14H19NO4/c1-13(2,3)8-7-9(14(4,5)6)11(16)12(17)10(8)15(18)19/h7H,1-6H3
• InChI Key: MXGLSZOKCUOVNO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=O)C1=O)[N+](=O)[O-])C(C)(C)C

Description

O-Benzoquinone, 4,6-di-tert-butyl-3-nitro- is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,5-di-tert-butylcyclohexa-3,5-diene-1,2-dione (4.20 g, 19.1 mmol) in acetic acid (115 mL) was slowly added HNO3 (15 mL). The mixture was heated at 60° C. for 40 min before it was poured into H2O (50 mL). The mixture was allowed to stand at room temperature for 2 h, then was placed in an ice bath for 1 h. The solid was collected and washed with water to provide 4,6-di-tert-butyl-3-nitrocyclohexa-3,5-diene-1,2-dione (1.2 g, 24%). 1H NMR (400 MHz, DMSO-d6) δ 6.89 (s, 1H), 1.27 (s, 9H), 1.24 (s, 9H).